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Compound of Interest

5-chloro-1H-benzimidazole-2-
Compound Name:
sulfonic acid

Cat. No.: B355436

An In-depth Technical Guide to 5-chloro-1H-
benzimidazole-2-sulfonic acid

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 5-chloro-1H-benzimidazole-2-sulfonic acid. Due to the limited availability of
direct experimental data for this specific compound, this guide leverages data from closely
related analogs to infer its properties. This information is intended for researchers, scientists,
and professionals in the field of drug development.

Core Physical and Chemical Characteristics

Direct experimental data for 5-chloro-1H-benzimidazole-2-sulfonic acid is not readily
available in public literature. However, by examining structurally similar compounds, we can
extrapolate its likely properties. The core structure consists of a benzimidazole ring, which is a
bicyclic aromatic heterocycle, substituted with a chlorine atom at the 5-position and a sulfonic
acid group at the 2-position.

The presence of the sulfonic acid group is expected to make the compound highly acidic and
increase its water solubility, particularly in its salt form. The chloro-substituent will influence its
electronic properties and lipophilicity.
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For comparative purposes, the following tables summarize the known physical and chemical

properties of related benzimidazole derivatives.

Table 1: Physical Properties of Related Benzimidazole Derivatives

Molecular Weight (

Compound Name Molecular Formula Melting Point (°C)
g/mol )

5-chloro-1H- )

o C7HsCIN2 152.58 Not Available
benzimidazole
1H-Benzimidazole-2-

] ] C7HeN203S 198.20 Not Available

sulfonic acid
2-
Phenylbenzimidazole-  Ci3zHioN203S 274.30 >300
5-sulfonic acid
5-methoxy-1H-
benzimidazole-2- CsHsN204S 228.23 335 (decomp)
sulfonic acid
Benzimidazole C7HeNz2 118.14 169-171

Table 2: Chemical and Spectral Data of Related Benzimidazole Derivatives
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o Key Spectral
Compound Name pKa Solubility .
Information
1H NMR and 13C
5-chloro-1H- ) ) NMR data available.
o Not Available Not Available
benzimidazole [1] Mass spectrometry
data available.[1]
o Hazard statements
1H-Benzimidazole-2- ) ) o ) )
] ] Not Available Not Available indicate it causes skin
sulfonic acid o
and eye irritation.[2]
2- Soluble in ethanol and

Phenylbenzimidazole-

-0.87%0.40 (Predicted)

water (as sodium

Insoluble in water in

] ] its acid form.
5-sulfonic acid salt).[3][4]
IUPAC Name: 6-
5-methoxy-1H-
o ) ) methoxy-1H-
benzimidazole-2- -1.53+0.40 (Predicted)  Not Available

sulfonic acid

benzimidazole-2-

sulfonic acid.[5]

Benzimidazole

Not Available

Soluble in acetone,
alcohol, chloroform.[6]
Slightly soluble in
diethyl ether.[6]

Insoluble in water.[6]

Assay of 98%.[7]

Experimental Protocols

While a specific, validated protocol for the synthesis of 5-chloro-1H-benzimidazole-2-sulfonic

acid is not documented in the searched literature, a general synthetic approach can be

proposed based on established methods for analogous compounds. A plausible route would

involve the condensation of 4-chloro-1,2-phenylenediamine with a suitable reagent to introduce

the sulfonic acid group at the 2-position.

A representative, generalized protocol for the synthesis of benzimidazole derivatives is outlined

below. This would need to be adapted and optimized for the specific target compound.

General Synthesis of Benzimidazole Derivatives:
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A common method for synthesizing the benzimidazole core is the Phillips-Ladenburg synthesis,
which involves the condensation of an o-phenylenediamine with a carboxylic acid or its
derivative under acidic conditions. For 2-substituted benzimidazoles, various reagents can be
employed.

» Starting Materials: 4-chloro-o-phenylenediamine and a reagent to introduce the sulfonic acid
group, such as chlorosulfonic acid or a related derivative.

e Reaction Conditions: The reaction is typically carried out in a suitable solvent, often with
heating. The choice of solvent and temperature will depend on the specific reactants.

o Work-up: After the reaction is complete, the product is typically isolated by precipitation,
followed by filtration and purification, often through recrystallization.

Visualizations

The following diagrams illustrate the proposed synthetic pathway and a general experimental
workflow for the synthesis of 5-chloro-1H-benzimidazole-2-sulfonic acid.
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Proposed Synthetic Pathway
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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